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Compound of Interest

Compound Name: 9-Anthracenemethanol

Cat. No.: B072535 Get Quote

Ensuring the safe and compliant disposal of laboratory chemicals is paramount for the safety of

personnel and the protection of the environment. This guide provides detailed procedures for

the proper disposal of 9-Anthracenemethanol, tailored for researchers, scientists, and drug

development professionals.

Immediate Safety and Handling Information
9-Anthracenemethanol is a yellow crystalline powder that requires careful handling.[1] While

toxicological properties have not been fully investigated, it may cause eye, skin, and respiratory

tract irritation.[1] One safety data sheet indicates it is suspected of causing genetic defects.[2]

Adherence to proper personal protective equipment (PPE) protocols is essential.

Key Safety Precautions:

Engineering Controls: Use in a well-ventilated area. Facilities should be equipped with an

eyewash station and a safety shower.[1]

Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1][2]

Hand Protection: Wear appropriate protective gloves (e.g., Nitrile rubber) and inspect them

before use.[2][3] Use proper glove removal technique to avoid skin contact.[2][3]

Body Protection: Wear appropriate protective clothing to prevent skin exposure.[1]
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Handling: Wash hands thoroughly after handling. Avoid dust formation and accumulation.[1]

[3] Do not breathe dust, fumes, or gas.[3][4]

Quantitative Data Summary
While specific quantitative disposal limits are determined by local, state, and federal

regulations, the following table summarizes key physical and safety data for 9-
Anthracenemethanol.

Property Data Source(s)

Molecular Formula C₁₅H₁₂O [1]

Molecular Weight 208.26 g/mol [3]

Appearance Yellow crystalline powder [1]

Melting Point 152-164 °C (305.6-327.2 °F) [1][5]

Incompatibilities Strong oxidizing agents [1]

Hazardous Decomposition
Carbon monoxide, Carbon

dioxide
[1]

GHS Hazard Statement
H341: Suspected of causing

genetic defects
[2]

Detailed Disposal Protocol
The proper disposal of 9-Anthracenemethanol must be conducted in accordance with federal,

state, and local regulations.[4] It is the responsibility of the chemical waste generator to

correctly classify and manage the waste.[1][5]

Step 1: Waste Identification and Classification

Treat as Hazardous Waste: Unless confirmed otherwise by a qualified environmental health

and safety (EHS) professional, treat all 9-Anthracenemethanol waste as hazardous

chemical waste.[6]
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Consult Regulations: Refer to the US EPA guidelines in 40 CFR Part 261.3 to determine if

the waste is classified as hazardous.[1][4] Also, consult your institution's EHS department

and local hazardous waste regulations.[1][4]

Step 2: Segregation and Collection

Avoid Mixing: Never mix 9-Anthracenemethanol waste with other incompatible chemicals,

especially strong oxidants.[1][7] Keep different waste streams separate to prevent dangerous

reactions.[8]

Use Appropriate Containers: Collect solid 9-Anthracenemethanol waste in a designated,

properly sealed, and chemically compatible container.[3][9] Ensure the container is in good

condition and has a secure, leak-proof closure.[9]

Rinsate Collection: If rinsing contaminated labware, collect the rinsate (the rinsing solvent)

as hazardous waste.[6]

Step 3: Labeling and Storage

Proper Labeling: Clearly label the waste container with the words "Hazardous Waste," the

full chemical name "9-Anthracenemethanol," and the date you started accumulating the

waste.[7]

Secure Storage: Store the waste container in a designated, well-ventilated, and secure area

that is close to the point of generation and under the supervision of laboratory personnel.[10]

Ensure secondary containment is used to prevent spills.[10]

Step 4: Disposal and Record Keeping

Engage a Licensed Disposal Company: Arrange for the pickup and disposal of the waste

through your institution's EHS department or a licensed chemical waste disposal company.

[2][10] Do not attempt to dispose of 9-Anthracenemethanol in the regular trash or down the

drain.[9]

Contaminated Materials: Dispose of any items used to clean up spills (e.g., absorbent

materials) and contaminated personal protective equipment as hazardous waste.[6]
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Empty Containers: An empty container that held 9-Anthracenemethanol should be

managed as hazardous waste unless it has been triple-rinsed with a suitable solvent.[6] The

rinsate must be collected and disposed of as hazardous waste.[6] After proper rinsing,

deface the label and dispose of the container as regular trash, if permitted by your institution.

[6]

Maintain Records: Keep accurate records of the amount of waste generated and its disposal

date, in accordance with regulatory requirements.[9]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 9-Anthracenemethanol.
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Caption: Logical workflow for the disposal of 9-Anthracenemethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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